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Compound of Interest

Compound Name: 2-Methoxy-6-nitrobenzoic Acid

Cat. No.: B1631576 Get Quote

An In-Depth Technical Guide to 2-Methoxy-6-nitrobenzoic Acid: Properties, Reactivity, and

Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Methoxy-6-nitrobenzoic acid, a

polysubstituted aromatic compound of significant interest in synthetic chemistry. Designed for

researchers, scientists, and professionals in drug development, this document delves into the

core chemical properties, reactivity, and practical applications of this versatile intermediate. The

narrative emphasizes the causal relationships behind its chemical behavior and outlines robust

experimental considerations.

Core Chemical Identity and Physical Characteristics
2-Methoxy-6-nitrobenzoic acid is an aromatic compound characterized by a benzoic acid

backbone substituted with a methoxy (-OCH₃) group at the 2-position and a nitro (-NO₂) group

at the 6-position.[1] The interplay between these functional groups—the electron-donating

methoxy group and the electron-withdrawing nitro and carboxylic acid groups—governs the

molecule's unique electronic properties and chemical reactivity.[1][2]

Below is the chemical structure of 2-Methoxy-6-nitrobenzoic acid.
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2-Methoxy-6-nitrobenzoic Acid

Ester Derivative

+ ROH, H⁺

(Esterification)

Amide Derivative

1. SOCl₂
2. + R₂NH

(Amidation)

2-Amino-6-methoxybenzoic Acid

+ [H]
(e.g., H₂/Pd-C)

(Nitro Reduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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